Cas no 50787-13-8 (3-Hexene,3-ethyl-4-methyl-)

• Product Name: 3-Hexene,3-ethyl-4-methyl-
• CAS No: 50787-13-8
• MF: C₉H₁₈
• MW: 126.239223003387
• CID: 380470
• PubChem ID: 142781
• Update Time: 2025-04-19

3-Hexene,3-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexene,3-ethyl-4-methyl-
• 3-ethyl-4-methylhex-3-ene
• 3-ethyl-4-methyl-3-hexene
• 3-methyl-4-ethyl-3-hexene
• 50787-13-8
• 3-Hexene, 3-ethyl-4-methyl-
• DTXSID70198822

• Inchi： 1S/C9H18/c1-5-8(4)9(6-2)7-3/h5-7H2,1-4H3
• InChI Key： VMUFADLSUAAIEH-UHFFFAOYSA-N
• SMILES： C(/CC)(\CC)=C(\C)/CC

Computed Properties

• Exact Mass: 126.14094
• Monoisotopic Mass: 126.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.741
• Boiling Point: 146.8°C at 760 mmHg
• Flash Point: 31.5°C
• Refractive Index: 1.424
• PSA: 0